1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H32N2O4
• Molecular Weight: 436.5 g/mol
• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(4-methoxyphenyl)methylidene]-5-(4-propan-2-ylphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H32N2O4/c1-17(2)18-7-9-19(10-8-18)23-22(24(29)20-11-13-21(32-5)14-12-20)25(30)26(31)28(23)16-6-15-27(3)4/h7-14,17,23,29H,6,15-16H2,1-5H3/b24-22+
• InChI Key: MTFZUYYNIDYFMU-ZNTNEXAZSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)OC)\O)/C(=O)C(=O)N2CCCN(C)C
• SMILES: CC(C)C1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OC)O)C(=O)C(=O)N2CCCN(C)C

Description

1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one, also known as DMHP, is a synthetic compound that has been of interest to the scientific community due to its potential applications in various fields of research. DMHP is a member of the class of compounds known as pyrrolidinones, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is believed to involve the inhibition of the dopamine transporter and the stimulation of cytokine production. 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to modulate the activity of various enzymes and receptors, including the cyclooxygenase-2 (COX-2) enzyme and the peroxisome proliferator-activated receptor gamma (PPARγ) receptor.
Biochemical and Physiological Effects:
1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have a number of biochemical and physiological effects, including the inhibition of dopamine uptake, the stimulation of cytokine production, and the modulation of enzyme and receptor activity. 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its potent pharmacological activity, which makes it a useful tool for studying various biological processes. However, one of the main limitations of using 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one is its relatively high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are a number of potential future directions for research on 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one, including:
1. Further studies on the mechanism of action of 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one, including its interactions with enzymes and receptors.
2. Development of new synthetic methods for 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one that are more cost-effective and scalable.
3. Evaluation of the potential therapeutic applications of 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one in various disease states, including Parkinson's disease, ADHD, and cancer.
4. Investigation of the potential side effects and toxicity of 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one in vivo.
5. Development of new derivatives of 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one with improved pharmacological properties.
Conclusion:
In conclusion, 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound that has been of interest to the scientific community due to its potential applications in various fields of research. 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have potent pharmacological activity and a number of biochemical and physiological effects, and has potential applications in neuroscience, immunology, and cancer research. Further research is needed to fully understand the mechanism of action of 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one and its potential therapeutic applications.

Synthesis Methods

1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one can be synthesized using a variety of methods, including multistep synthesis and one-pot synthesis. One of the most commonly used methods involves the condensation of 4-methoxybenzoyl chloride with N,N-dimethyl-1,3-propanediamine, followed by reaction with isobutyryl chloride and sodium hydride. The resulting intermediate is then reacted with 3-hydroxy-4-isopropylphenylacetic acid to produce 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential applications in various fields of research, including neuroscience, immunology, and cancer research. In neuroscience, 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to act as a potent inhibitor of the dopamine transporter, which plays a key role in the regulation of dopamine levels in the brain. This makes 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one a potential candidate for the treatment of disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
In immunology, 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to stimulate the production of cytokines, which are important mediators of the immune response. This makes 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one a potential candidate for the development of immunomodulatory drugs.
In cancer research, 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to inhibit the growth of various cancer cell lines, including breast cancer and prostate cancer. This makes 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one a potential candidate for the development of anticancer drugs.